3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 4-fluoro-3-(3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H11FO3/c1-18-14(17)10-5-6-13(15)12(8-10)9-3-2-4-11(16)7-9/h2-8,16H,1H3
• InChI Key: QCQHCFSBCUVSTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=CC=C2)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID70683581
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261921-70-3

Description

3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% (3-FMPP) is a compound with widespread uses in science and technology. It is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 3-FMPP is primarily used as an intermediate in organic synthesis, as a building block in organic synthesis, and as a reagent in biochemical and physiological studies. In addition, 3-FMPP has been used as a tool in drug discovery and development.

Scientific Research Applications

3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% has been used extensively in scientific research applications. It has been used as a starting material in organic synthesis, as a building block in organic synthesis, and as a reagent in biochemical and physiological studies. In addition, 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% has been used as a tool in drug discovery and development. 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% has been used to synthesize a variety of compounds, including heterocyclic compounds, peptides, and peptidomimetics. It has also been used to synthesize inhibitors of enzymes, such as protein kinases, and to study the structure-activity relationships of these inhibitors.

Mechanism of Action

The mechanism of action of 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% is not well understood. It is believed that the compound acts as an inhibitor of enzymes, such as protein kinases, by blocking the active site of the enzyme. This inhibition can lead to the inhibition of various biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% are not well understood. However, studies have shown that 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can inhibit the activity of enzymes, such as protein kinases, and can inhibit the activity of various biochemical and physiological processes. In addition, 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% has been shown to have anti-inflammatory and antioxidant effects in animal models.

Advantages and Limitations for Lab Experiments

The primary advantage of using 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% in laboratory experiments is its high purity (95%) and its versatility. 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can be used in a variety of laboratory experiments, including organic synthesis, biochemical and physiological studies, and drug discovery and development. The main limitation of using 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% in laboratory experiments is its cost. 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% is a relatively expensive compound and may be cost-prohibitive for some laboratory experiments.

Future Directions

The future directions for 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% are numerous. 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can be used in a variety of laboratory experiments, including organic synthesis, biochemical and physiological studies, and drug discovery and development. In addition, 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can be used to synthesize a variety of compounds, including heterocyclic compounds, peptides, and peptidomimetics. Furthermore, 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can be used to study the structure-activity relationships of inhibitors of enzymes, such as protein kinases. Finally, 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% can be used to explore the potential therapeutic applications of 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95%, such as its anti-inflammatory and antioxidant effects.

Synthesis Methods

3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% is synthesized from 2-fluoro-5-methoxybenzaldehyde and phenol. The reaction is catalyzed by an acid catalyst, such as p-toluenesulfonic acid (p-TSA), and is carried out in an organic solvent, such as dichloromethane. The reaction is carried out at temperatures ranging from 60 to 80°C. The reaction yields 3-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95% in high yields (95%).